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Compound of Interest

Compound Name: Galvinoxyl, free radical

Cat. No.: B107594 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Galvinoxyl, a stable free radical. The following

procedural guidance is designed to ensure the safe handling, storage, and disposal of this

compound in a laboratory setting.

Hazard Identification and Overview
Galvinoxyl is a commercially available and stable free radical often used as a radical scavenger

in research.[1][2][3] While it is noted for its stability, even in the presence of oxygen, it is crucial

to handle it with appropriate safety precautions.[1] According to safety data sheets, Galvinoxyl

is not classified as a hazardous substance under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200) or Regulation (EC) No 1272/2008.[4][5] However, as with any

chemical, unnecessary exposure should be avoided.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Galvinoxyl.[6] Adherence to these recommendations is crucial to minimize

exposure and ensure personal safety in the laboratory.[7][8][9]
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Protection Area Required PPE
Specifications and Best

Practices

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for

operations with a higher risk of

splashing.[4][7][10]

Hand Protection Protective gloves

Nitrile rubber, neoprene,

natural rubber, or PVC gloves

are recommended.[11] Always

inspect gloves for tears or

holes before use and remove

them before leaving the

laboratory or handling personal

items like phones or

keyboards.[7]

Body Protection Laboratory coat

A lab coat or long-sleeved

clothing should be worn at all

times to protect the skin from

potential splashes.[8][11]

Respiratory Protection Dust respirator

A dust respirator should be

used if dust or aerosols are

generated.[5] All handling of

the solid should be performed

in a well-ventilated area or

under a local exhaust hood.[5]

Safe Handling and Operational Plan
1. Preparation and Handling:

Always handle Galvinoxyl in a well-ventilated area or within a chemical fume hood to prevent

the dispersion of dust.[5]
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Ensure that an eyewash station and safety shower are readily accessible.

Avoid direct contact with skin, eyes, and clothing.[4][5]

Prevent dust formation during handling and weighing.[4][11]

Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

2. Storage and Incompatibility:

Store Galvinoxyl in a tightly closed container in a dry, cool, and well-ventilated area.[4][5]

Refrigerated storage is recommended.[4][11]

Some sources recommend storing under an inert gas.[5]

Galvinoxyl is incompatible with oxidizing agents; store it separately from such materials.[4]

[11]

Spill, Waste, and Disposal Plan
1. Accidental Release Measures:

In the event of a spill, ensure the area is well-ventilated.

Wear the appropriate personal protective equipment as outlined above.

Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[4][5][11]

2. Disposal:

Dispose of Galvinoxyl waste in accordance with all federal, state, and local regulations.[5]

One disposal option may involve dissolving the material in a combustible solvent and burning

it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Always consult with your institution's environmental health and safety department for specific

disposal guidelines.[12]
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First Aid Measures
In case of exposure, follow these first aid guidelines and seek medical attention if symptoms

persist.

Exposure Route First Aid Procedure

Eye Contact
Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove and wash

contaminated clothing before reuse.

Inhalation
Move to fresh air. If you feel unwell, get medical

advice/attention.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Get medical attention if

symptoms occur.[4][5]
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Caption: Logical workflow for the safe handling of Galvinoxyl from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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